Cas no 1593360-53-2 (6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid)

6-(Hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid is a specialized heterocyclic compound featuring a pyrazine core functionalized with a carboxylic acid group and an alkyne-substituted amine moiety. This structure offers versatility in synthetic applications, particularly in click chemistry and bioconjugation due to the reactive alkyne group. The pyrazine scaffold enhances its potential as a building block for pharmaceuticals or agrochemicals, while the carboxylic acid provides an additional site for derivatization. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures in medicinal chemistry and materials science. The compound’s stability and functional group compatibility further support its utility in multistep synthetic routes.
6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid structure
1593360-53-2 structure
Product Name:6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid
CAS No:1593360-53-2
MF:C11H13N3O2
MW:219.239822149277
CID:6209284
PubChem ID:116129454
Update Time:2025-06-09

6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid
    • EN300-1449783
    • 6-[(hex-5-yn-3-yl)amino]pyrazine-2-carboxylic acid
    • 1593360-53-2
    • Inchi: 1S/C11H13N3O2/c1-3-5-8(4-2)13-10-7-12-6-9(14-10)11(15)16/h1,6-8H,4-5H2,2H3,(H,13,14)(H,15,16)
    • InChI Key: JRAHNSCWQGIQOP-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=CC(=N1)NC(CC#C)CC)=O

Computed Properties

  • Exact Mass: 219.100776666g/mol
  • Monoisotopic Mass: 219.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.1Ų

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Additional information on 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid

Recent Advances in the Study of 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid (CAS: 1593360-53-2)

The compound 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid (CAS: 1593360-53-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid as a versatile building block in the synthesis of novel heterocyclic compounds. Its pyrazine core, coupled with the alkyne functionality, makes it an attractive candidate for click chemistry applications, particularly in the development of targeted drug delivery systems. Researchers have successfully utilized this compound in the synthesis of covalent inhibitors, leveraging its reactive alkyne group for selective protein modification.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid exhibit promising inhibitory effects against various kinase targets. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that optimized analogs of this compound showed nanomolar potency against EGFR mutants, suggesting potential applications in oncology drug development. The compound's ability to form stable interactions with ATP-binding pockets of kinases has been confirmed through X-ray crystallography studies.

The pharmacokinetic properties of 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid derivatives have also been investigated in recent preclinical studies. While the parent compound shows moderate metabolic stability, structural modifications at the carboxylic acid moiety have led to improved oral bioavailability in animal models. These findings underscore the compound's potential as a scaffold for developing orally bioavailable kinase inhibitors.

From a synthetic chemistry perspective, novel routes for the large-scale production of 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid have been developed, addressing previous challenges in yield and purity. A 2024 patent application describes an improved catalytic process that achieves >90% yield while maintaining excellent enantioselectivity, which could facilitate broader adoption of this compound in medicinal chemistry programs.

Looking forward, researchers are exploring the application of 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid in PROTAC (Proteolysis Targeting Chimera) development, capitalizing on its dual functionality for linker design. Early results suggest that this compound may offer advantages in terms of cell permeability and target engagement compared to traditional PROTAC linkers.

In conclusion, 6-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for medicinal chemists working on targeted therapies. Further optimization and clinical evaluation of derivatives based on this scaffold are warranted to fully realize its therapeutic potential.

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